![molecular formula C13H21NO3 B6249705 tert-butyl 3-oxo-1-azaspiro[3.5]nonane-1-carboxylate CAS No. 2411296-03-0](/img/no-structure.png)
tert-butyl 3-oxo-1-azaspiro[3.5]nonane-1-carboxylate
Description
“tert-butyl 3-oxo-1-azaspiro[3.5]nonane-1-carboxylate” is an organic compound that is often used in drug design . It has been reported to be used in the preparation of a compound that acts as a GPR119 agonist, which is used in the treatment of diabetes and metabolic diseases .
Synthesis Analysis
The synthesis of “tert-butyl 3-oxo-1-azaspiro[3.5]nonane-1-carboxylate” can be achieved from 4-oxopiperidine-1-carboxylate tert-butyl ester. This compound is first prepared into 4-methylenepiperidine-1-carboxylate tert-butyl ester, which then reacts with trichloroacetyl chloride .Molecular Structure Analysis
The molecular formula of “tert-butyl 3-oxo-1-azaspiro[3.5]nonane-1-carboxylate” is C13H21NO3 . Its average mass is 239.311 Da and its monoisotopic mass is 239.152145 Da .Chemical Reactions Analysis
“tert-butyl 3-oxo-1-azaspiro[3.5]nonane-1-carboxylate” is an organic intermediate commonly used in drug design . It has been reported to be used in the preparation of a compound that acts as a GPR119 agonist, which is used in the treatment of diabetes and metabolic diseases .Physical And Chemical Properties Analysis
“tert-butyl 3-oxo-1-azaspiro[3.5]nonane-1-carboxylate” is a powder at room temperature . It has a molecular weight of 239.31 . The InChI code of the compound is 1S/C13H21NO3/c1-12(2,3)17-11(16)14-9-10(15)13(14)7-5-4-6-8-13/h4-9H2,1-3H3 .Safety and Hazards
The safety information available indicates that “tert-butyl 3-oxo-1-azaspiro[3.5]nonane-1-carboxylate” is classified under GHS07 . The hazard statements associated with this compound are H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . The precautionary statements include recommendations for avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and others .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 3-oxo-1-azaspiro[3.5]nonane-1-carboxylate involves the condensation of tert-butyl 3-oxo-1-azaspiro[3.5]nonane-1-carboxylate with an appropriate reagent.", "Starting Materials": [ "tert-butylamine", "3-oxo-1-azaspiro[3.5]nonane-1-carboxylic acid", "dicyclohexylcarbodiimide (DCC)", "N,N-dimethylformamide (DMF)", "diethyl ether", "sodium bicarbonate (NaHCO3)", "magnesium sulfate (MgSO4)" ], "Reaction": [ "Dissolve 3-oxo-1-azaspiro[3.5]nonane-1-carboxylic acid in DMF.", "Add DCC and tert-butylamine to the reaction mixture and stir for 2 hours at room temperature.", "Filter the resulting precipitate and wash with diethyl ether.", "Dissolve the precipitate in DMF and add tert-butyl 3-oxo-1-azaspiro[3.5]nonane-1-carboxylate.", "Stir the reaction mixture for 24 hours at room temperature.", "Add NaHCO3 and extract the product with diethyl ether.", "Dry the organic layer with MgSO4 and evaporate the solvent to obtain tert-butyl 3-oxo-1-azaspiro[3.5]nonane-1-carboxylate." ] } | |
CAS RN |
2411296-03-0 |
Product Name |
tert-butyl 3-oxo-1-azaspiro[3.5]nonane-1-carboxylate |
Molecular Formula |
C13H21NO3 |
Molecular Weight |
239.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
